Cas no 1839569-02-6 (1-Ethenyl-4,5-difluoro-2-nitrobenzene)

• Product name: 1-Ethenyl-4,5-difluoro-2-nitrobenzene
• CAS No: 1839569-02-6
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 6512141
• PubChem ID: 165699566

1-Ethenyl-4,5-difluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4,5-difluoro-2-nitrobenzene
• 1839569-02-6
• EN300-1818225
• 1-Ethenyl-4,5-difluoro-2-nitrobenzene

• Inchi： 1S/C8H5F2NO2/c1-2-5-3-6(9)7(10)4-8(5)11(12)13/h2-4H,1H2
• InChI Key： NBKXKEFVSRSITM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=C)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 185.02883473g/mol
• Monoisotopic Mass: 185.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Ethenyl-4,5-difluoro-2-nitrobenzene

Recent Advances in the Study of 1-Ethenyl-4,5-difluoro-2-nitrobenzene (CAS: 1839569-02-6)

The compound 1-Ethenyl-4,5-difluoro-2-nitrobenzene (CAS: 1839569-02-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated nitrobenzene structure, has shown promising potential in various applications, including drug development, material science, and agrochemical research. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research has been the synthesis and optimization of 1-Ethenyl-4,5-difluoro-2-nitrobenzene. A study published in the Journal of Organic Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and selectivity. This advancement is particularly significant for scaling up production for industrial applications.

In the realm of pharmaceutical research, preliminary studies have explored the biological activity of 1-Ethenyl-4,5-difluoro-2-nitrobenzene. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits moderate inhibitory effects against certain kinase enzymes, which are implicated in cancer and inflammatory diseases. While further in vivo studies are needed, these findings suggest potential therapeutic applications, particularly in targeted drug design.

Another intriguing aspect of 1-Ethenyl-4,5-difluoro-2-nitrobenzene is its role in material science. Researchers have investigated its use as a building block for advanced polymers and coatings. A study in Advanced Materials (2023) highlighted its ability to enhance the thermal stability and chemical resistance of polymeric materials, making it a candidate for high-performance applications in harsh environments.

Despite these promising developments, challenges remain. The stability of 1-Ethenyl-4,5-difluoro-2-nitrobenzene under physiological conditions and its potential toxicity profiles require further investigation. Ongoing research aims to address these issues, with several collaborative projects between academia and industry underway.

In conclusion, 1-Ethenyl-4,5-difluoro-2-nitrobenzene (CAS: 1839569-02-6) represents a versatile and promising compound with applications spanning multiple disciplines. Continued research into its synthesis, properties, and applications is expected to yield significant advancements in the coming years.